Cas no 1806725-79-0 (3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1806725-79-0
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4831033
• Update Time: 2025-05-21

3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO3/c1-3-4(6(9)15)2-5(14)7(13-3)16-8(10,11)12/h2,14H,1H3
• InChI Key： AQDIOIKKGCKNKF-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(N=C1C)OC(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carbonyl Chloride (CAS No: 1806725-79-0)

The compound 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carbonyl chloride, with the CAS number 1806725-79-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with hydroxyl, methyl, trifluoromethoxy, and carbonyl chloride groups. The presence of these functional groups imparts distinctive chemical reactivity and biological activity, making it a valuable building block in various research and industrial applications.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis and catalytic methodologies have further enhanced the efficiency of producing this compound on a larger scale while maintaining its structural integrity.

One of the most notable applications of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carbonyl chloride is in the development of novel pharmaceutical agents. Its pyridine ring serves as a versatile scaffold for attaching various bioactive moieties, enabling the creation of compounds with potential anti-inflammatory, antiviral, or anticancer properties. For instance, researchers have explored its use as a precursor for designing inhibitors targeting specific enzymes involved in disease pathways.

In addition to its role in drug discovery, this compound has also found utility in materials science, particularly in the synthesis of advanced polymers and coatings. The trifluoromethoxy group contributes to enhanced thermal stability and chemical resistance, while the carbonyl chloride functionality facilitates cross-linking reactions essential for creating robust polymer networks.

Recent studies have delved into the electrochemical properties of this compound, revealing its potential as an active material in energy storage devices such as lithium-ion batteries and supercapacitors. Its ability to undergo redox reactions without significant structural degradation makes it a promising candidate for next-generation energy technologies.

The environmental impact of synthesizing and using this compound has also been a topic of interest among researchers. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No: 1806725-79-0) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines.